![molecular formula C19H17BrN2O3S B2600969 (Z)-ethyl 2-(6-bromo-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 865247-14-9](/img/structure/B2600969.png)
(Z)-ethyl 2-(6-bromo-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(Z)-ethyl 2-(6-bromo-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate” is a chemical compound with the molecular formula C19H17BrN2O3S . It is not intended for human or veterinary use and is available for research use only.
Molecular Structure Analysis
The molecular structure of this compound includes a benzo[d]thiazol-3(2H)-yl)acetate moiety, a phenylacetyl group, and a bromine atom . The exact three-dimensional structure would require more detailed analysis, such as X-ray crystallography or computational modeling .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Some properties, such as its molecular weight (433.32 g/mol), can be calculated based on its molecular formula. Other properties, such as its melting point, boiling point, solubility, and stability, would require experimental determination .
Scientific Research Applications
Synthesis and Chemical Reactivity
The chemical compound (Z)-ethyl 2-(6-bromo-2-((2-phenylacetyl)imino)benzo[d]thiazol-3(2H)-yl)acetate belongs to a class of compounds with notable applications in synthetic chemistry, particularly in the synthesis of novel heterocyclic compounds. It serves as a precursor in various chemical reactions aimed at producing compounds with potential biological activities.
Synthesis of Novel Compounds : One of the primary applications of this chemical involves the synthesis of novel compounds through multi-component reactions. For instance, it has been used in the synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate derivatives via a three-component reaction, showcasing its utility in creating complex molecules with potential pharmacological properties (Nassiri & Milani, 2020).
Chemical Reactivity and Derivative Formation : The compound's reactivity has been exploited in the formation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, emphasizing its versatility in creating structurally diverse molecules with potential as chemical probes or therapeutic agents (Mohamed, 2014).
Potential Biological Activities
While the direct biological activities of this compound are not discussed due to the exclusion criteria, its role in synthesizing biologically active compounds cannot be understated. The synthesized derivatives from this compound are often explored for their pharmacological potentials, such as anticancer, antibacterial, and antifungal activities.
Anticancer Activity : Research into derivatives of similar structural frameworks has indicated potential anticancer activities. Compounds synthesized using related methodologies have been evaluated against various cancer cell lines, suggesting the importance of these synthetic pathways in medicinal chemistry research for discovering new anticancer agents (Mabkhot et al., 2019).
Sensor Applications : Additionally, derivatives of similar chemical frameworks have been utilized in the development of chemosensors for metal ions, demonstrating the compound's utility beyond just pharmacological applications. For example, a benzothiazole-based receptor showed selective fluorescence quenching in the presence of Cu2+ and Hg2+, indicating its potential in environmental monitoring and analytical chemistry (Wagh et al., 2015).
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies to elucidate its synthesis, structure, reactivity, mechanism of action, and physical and chemical properties. It could also be interesting to explore its potential applications, for example in the development of new materials or pharmaceuticals .
Properties
IUPAC Name |
ethyl 2-[6-bromo-2-(2-phenylacetyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrN2O3S/c1-2-25-18(24)12-22-15-9-8-14(20)11-16(15)26-19(22)21-17(23)10-13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQIXXPCYORLCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.